molecular formula C17H30IN B1202112 Dodecylpyridinium iodide CAS No. 3026-66-2

Dodecylpyridinium iodide

Cat. No. B1202112
CAS RN: 3026-66-2
M. Wt: 375.3 g/mol
InChI Key: GZNACENTEXAZDR-UHFFFAOYSA-M
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Description

Dodecylpyridinium iodide, also known as Dodecylpyridinium iodide, is a useful research compound. Its molecular formula is C17H30IN and its molecular weight is 375.3 g/mol. The purity is usually 95%.
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properties

CAS RN

3026-66-2

Product Name

Dodecylpyridinium iodide

Molecular Formula

C17H30IN

Molecular Weight

375.3 g/mol

IUPAC Name

1-dodecylpyridin-1-ium;iodide

InChI

InChI=1S/C17H30N.HI/c1-2-3-4-5-6-7-8-9-10-12-15-18-16-13-11-14-17-18;/h11,13-14,16-17H,2-10,12,15H2,1H3;1H/q+1;/p-1

InChI Key

GZNACENTEXAZDR-UHFFFAOYSA-M

SMILES

CCCCCCCCCCCC[N+]1=CC=CC=C1.[I-]

Canonical SMILES

CCCCCCCCCCCC[N+]1=CC=CC=C1.[I-]

Related CAS

104-73-4 (Parent)

synonyms

chloride of Laurosept
dodecyl pyridinium chloride
dodecylpyridinium bromide
dodecylpyridinium chloride
iodide of Laurosept
Laurosept
laurylpyridinium bromide
laurylpyridinium iodide
N-dodecylpyridinium iodide
N-n-dodecylpyridinium iodide
NDDPI
sulfate of Laurosept

Origin of Product

United States

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